Cas no 14506-33-3 (Benzenemethanol,4-chloro-a-2-propen-1-yl-)

Benzenemethanol,4-chloro-a-2-propen-1-yl- structure
14506-33-3 structure
Product Name:Benzenemethanol,4-chloro-a-2-propen-1-yl-
CAS No:14506-33-3
MF:C10H11ClO
MW:182.646742105484
MDL:MFCD03427246
CID:120467
PubChem ID:24879908
Update Time:2025-04-18

Benzenemethanol,4-chloro-a-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-chloro-a-2-propen-1-yl-
    • 1-(4-Chlorophenyl)-3-buten-1-ol
    • 1-(4-chlorophenyl)but-3-en-1-ol
    • 4-(4-Chlorophenyl)-1-buten-4-ol
    • 1-(4'-chlorophenyl)-3-buten-1-ol
    • 1-(4-chlorophenyl)-3-butenyl alcohol
    • 1-(4-chlorophenyl)-but-3-en-1-ol
    • 1-(4-chloro-phenyl)but-3-en-1-ol
    • 1-(4-chlorophenyl)but-3-ene-1-ol
    • 4-(4-chlorophenyl)-4-hydroxy-1-butene
    • 4-chloro-α-2-propenylbenzenemethanol
    • 561010_ALDRICH
    • AC1MBWMR
    • ACMC-20apb1
    • AGN-PC-008LPR
    • CTK4C4341
    • SureCN867450
    • 1-(4-CHLOROPHENYL)-3-BUTEN-1-OL 97
    • 1-94-chlorophenyl)-3-buten-1-ol
    • 1-(4-Chlorophenyl)-3-buten-1-ol 97%
    • 4-(4-chlorophenyl)but-1-en-4-ol
    • CS-0204386
    • DTXSID30374029
    • J-008044
    • EN300-375826
    • 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-propyl-(9CI)
    • SCHEMBL867450
    • 14506-33-3
    • Benzenemethanol, 4-chloro-a-2-propen-1-yl-
    • AS-77376
    • SB84853
    • AKOS010638320
    • 1-(4-Chlorophenyl)-3-buten-1-ol, 97%
    • Benzenemethanol, 4-chloro-alpha-2-propen-1-yl-
    • MFCD03427246
    • XH0860
    • G78608
    • MDL: MFCD03427246
    • Inchi: 1S/C10H11ClO/c1-2-3-10(12)8-4-6-9(11)7-5-8/h2,4-7,10,12H,1,3H2
    • InChI Key: GJODRJDLQVBTMF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(CC=C)O

Computed Properties

  • Exact Mass: 182.05000
  • Monoisotopic Mass: 182.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.137 g/mL at 25 °C(lit.)
  • Boiling Point: 140 °C/2 mmHg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.5440(lit.)
  • PSA: 20.23000
  • LogP: 2.94950
  • Solubility: Not available

Benzenemethanol,4-chloro-a-2-propen-1-yl- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S23-S24/25
  • Safety Term:S23-24/25

Benzenemethanol,4-chloro-a-2-propen-1-yl- Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Benzenemethanol,4-chloro-a-2-propen-1-yl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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1-(4-Chlorophenyl)-3-buten-1-ol, 97%
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abcr
AB352620-1 g
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abcr
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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eNovation Chemicals LLC
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